Cas no 867007-59-8 (1-Pyrrolidinepropanamine, 3,3-difluoro-)

• Product Name: 1-Pyrrolidinepropanamine, 3,3-difluoro-
• CAS No: 867007-59-8
• MF: C₇H₁₄F₂N₂
• MW: 164.196268558502
• CID: 1856584
• PubChem ID: 58413020
• Update Time: 2025-04-21

1-Pyrrolidinepropanamine, 3,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanamine, 3,3-difluoro-
• BXQWXZUZKWFNFM-UHFFFAOYSA-N
• 3-(3,3-difluoropyrrolidin-1-yl)propan-1-amine
• A1-12621
• JFYKPKAAWBCSKD-UHFFFAOYSA-N
• [3-(3,3-difluoro-pyrrolidin-1-yl)-propyl]amine
• 867007-59-8
• [3-(3,3-difluoro-pyrrolidin-1-yl)-propyl]-amine
• SCHEMBL2672697

• Inchi： 1S/C7H14F2N2/c8-7(9)2-5-11(6-7)4-1-3-10/h1-6,10H2
• InChI Key： JFYKPKAAWBCSKD-UHFFFAOYSA-N
• SMILES： FC1(CCN(CCCN)C1)F

Computed Properties

• Exact Mass: 164.11250478Da
• Monoisotopic Mass: 164.11250478Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.3Ų